1-Methylpiperazine-2,6-dione; trifluoroacetic acid
Overview
Description
“1-Methylpiperazine-2,6-dione; trifluoroacetic acid” is a chemical compound with the CAS Number: 1803609-86-0 . It has a molecular weight of 242.15 . The IUPAC name for this compound is 1-methylpiperazine-2,6-dione 2,2,2-trifluoroacetate .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H8N2O2.C2HF3O2/c1-7-4(8)2-6-3-5(7)9;3-2(4,5)1(6)7/h6H,2-3H2,1H3;(H,6,7)
. This code represents the molecular structure of the compound.
Physical and Chemical Properties Analysis
“this compound” is a solid substance . The storage temperature for this compound is 4 degrees Celsius .
Scientific Research Applications
Chiral Solvating Agents for NMR Spectroscopy
1-Methylpiperazine-2,6-dione derivatives have been utilized as chiral solvating agents (CSAs) in NMR spectroscopy to determine the enantiomeric composition of racemic mixtures. For instance, (S)-1-benzyl-6-methylpiperazine-2,5-dione and its related compounds have shown strong chiral solvating properties for α-amino acid derivatives, facilitating the analysis of their enantiomer composition through NMR spectroscopy. This application is crucial for understanding the stereochemistry of complex molecules in pharmaceutical research and development (Črt Malavašič et al., 2008).
Enhancement of Process Safety in Material Synthesis
Trifluoroacetic acid has played a significant role in the synthesis of energetic materials, such as 1,1-diamino-2,2-dinitroethene, by improving process safety. It eliminates the need for hazardous intermediates and by-products, thus offering a safer and scalable synthesis route for materials that are critical in various industrial applications, including explosives and propellants (Z. Jalový et al., 2013).
Photolysis and Rearrangement Reactions
The compound has been used to facilitate photolysis and electrocyclic rearrangement reactions. In one study, trifluoroacetic acid was utilized to induce the formation of complex cyclic structures from simpler precursors, demonstrating its utility in synthetic organic chemistry for constructing novel molecular architectures with potential applications in drug development and materials science (K. Ohkura et al., 2001).
High-Pressure Assisted Synthesis
Trifluoroacetic acid-catalyzed protocols under high-pressure conditions have been developed for the synthesis of novel compounds. This method has proven to be efficient for the synthesis of unreported novel derivatives, showcasing the potential of using trifluoroacetic acid in facilitating chemical transformations that are challenging under conventional conditions (H. M. Ibrahim & H. Behbehani, 2021).
Supramolecular Chemistry
1-Methylpiperazine and its derivatives have been explored in the formation of multi-component hydrogen-bonding salts with aromatic carboxylic acids. These studies contribute to the field of supramolecular chemistry by detailing how hydrogen-bonding interactions can direct the assembly of complex crystal structures, potentially useful in the design of novel materials with specific properties (Yang Yu et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
1-methylpiperazine-2,6-dione;2,2,2-trifluoroacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O2.C2HF3O2/c1-7-4(8)2-6-3-5(7)9;3-2(4,5)1(6)7/h6H,2-3H2,1H3;(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTVXYVRYANCEGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CNCC1=O.C(=O)(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F3N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1803609-86-0 | |
Record name | 1-methylpiperazine-2,6-dione; trifluoroacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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